Cas no 1806854-43-2 (5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1806854-43-2
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4876763
• Update Time: 2025-05-20

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C9H7ClF2N2/c1-5-6(2-10)4-14-8(9(11)12)7(5)3-13/h4,9H,2H2,1H3
• InChI Key： RJZKSNUAAOTHNX-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine (CAS No. 1806854-43-2)

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine (CAS No. 1806854-43-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of a chloromethyl, cyano, and difluoromethyl functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for pyridine-based intermediates like 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine is driven by advancements in precision medicine and sustainable agriculture. In the pharmaceutical sector, this compound is explored for its potential in designing kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy. Meanwhile, agrochemical industries leverage its structural properties to develop next-generation pesticides with improved efficacy and environmental safety. Such applications resonate with global discussions on green chemistry and reduced ecological footprints.

From a synthetic chemistry perspective, the chloromethyl group in CAS No. 1806854-43-2 offers versatility for further functionalization, enabling the creation of diverse derivatives. The cyano and difluoromethyl groups enhance electron-withdrawing effects, which are critical in modulating the compound’s physicochemical properties. These attributes make it a valuable candidate for high-throughput screening in drug development pipelines. Additionally, its stability under various conditions ensures compatibility with large-scale synthesis, addressing industrial needs for cost-effective production.

Recent studies highlight the role of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine in addressing challenges like drug resistance and pest adaptability. For instance, its incorporation into small-molecule libraries has shown promise in identifying compounds with activity against resistant strains of pathogens. This aligns with the broader scientific community’s focus on One Health initiatives, which emphasize interdisciplinary approaches to combat global health and environmental issues. The compound’s potential in bioconjugation and pro-drug design further expands its utility in modern therapeutics.

In the context of intellectual property and market trends, CAS No. 1806854-43-2 is frequently cited in patents related to innovative drug formulations and agrochemical solutions. Its molecular framework is often optimized for bioavailability and selective targeting, reflecting the industry’s shift toward patient-centric therapies. Furthermore, regulatory agencies’ emphasis on safer chemical alternatives has spurred interest in derivatives of this compound, particularly those with reduced off-target effects.

For researchers and manufacturers, sourcing high-quality 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-methylpyridine is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Suppliers often provide custom synthesis services to meet specific project requirements, catering to the demand for tailor-made intermediates. This flexibility is essential for accelerating R&D timelines in competitive sectors like biopharma and agriscience.

Looking ahead, the applications of CAS No. 1806854-43-2 are expected to expand into emerging fields such as biomaterials and catalysis. Its compatibility with cross-coupling reactions and click chemistry methodologies positions it as a key player in modular synthesis. As sustainability becomes a priority, innovations in solvent-free reactions and energy-efficient processes will likely enhance the compound’s appeal. Collaborative efforts between academia and industry will further unlock its potential, solidifying its role in cutting-edge science.